molecular formula C12H14FNO B8661708 1-(4-Fluorobenzyl)-4-piperidone

1-(4-Fluorobenzyl)-4-piperidone

Cat. No.: B8661708
M. Wt: 207.24 g/mol
InChI Key: SQMIXHCJWRQFCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Fluorobenzyl)-4-piperidone is a useful research compound. Its molecular formula is C12H14FNO and its molecular weight is 207.24 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H14FNO

Molecular Weight

207.24 g/mol

IUPAC Name

1-[(4-fluorophenyl)methyl]piperidin-4-one

InChI

InChI=1S/C12H14FNO/c13-11-3-1-10(2-4-11)9-14-7-5-12(15)6-8-14/h1-4H,5-9H2

InChI Key

SQMIXHCJWRQFCT-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1=O)CC2=CC=C(C=C2)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 10 mmol of piperidin-4-one hydrochloride monohydrate and 20 mmol of triethylamine, dissolved in dichloromethane, there are slowly added 10 mmol of 4-fluorobenzyl chloride; the reaction mixture is then heated at reflux of the solvent for 48 hours, with vigorous stirring. After returning to ambient temperature, water is added and then, after separation of the phases, the organic phase is dried, filtered and concentrated in vacuo to yield the expected product in the form of an orange oil.
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